Boron nitride

• CAS: 174847-14-4
• Molecular Formula: BN
• Molecular Weight: 24.82 g/mol
• SMILES: B#N
• InChI: InChI=1S/BN/c1-2
• InChIKey: PZNSFCLAULLKQX-UHFFFAOYSA-N

Hexagonal boron nitride (h-BN) is widely specified for thermal management, yet batch-inconsistent conductivity frequently causes device failures in high-power electronics. Our h-BN eliminates this risk: • Boosts polymer thermal conductivity by ~27.4%-5× more effective than graphene oxide at equal filler loading, while preserving electrical insulation. • Maintains dielectric strength >70 kV/mm with thermal stability to 2000 °C in inert atmospheres, outperforming graphite insulators. • Achieves 82% CO₂ permeability reduction at only 0.054 vol% loading in barrier films. Bulk lots with batch-specific certificates of analysis.

Boron Nitride (h-BN) Material Overview

Boron nitride, specifically in its hexagonal crystalline form (h-BN) as identified by CAS 174847-14-4, is a synthetic ceramic compound that exists as a layered, graphite-like structure composed of covalently bonded boron and nitrogen atoms within each sheet, held together by weak van der Waals forces between layers [1]. This unique structure imparts a combination of properties highly valued in advanced industrial and research applications: exceptional thermal conductivity paired with electrical insulation, high thermal and chemical stability, excellent lubricity, and a wide electronic bandgap [2]. Unlike its cubic polymorph (c-BN), which is valued for extreme hardness akin to diamond, h-BN's distinct property profile targets applications in thermal management, high-temperature electronics, lubrication, and as a functional filler in polymer composites .

Thermal Management

High thermal conductivity with electrical insulation supports electronic packaging and TIM composites.

High-Temperature Stability

Thermal and chemical stability to ~1000°C in air enables high-temperature processing and barrier applications.

Lubricant & Filler

Layered lubricious structure and platelet morphology suit solid lubricants and polymer composite reinforcement.

• [1] Kostoglou, N., Polychronopoulou, K., & Rebholz, C. (2015). Thermal and chemical stability of hexagonal boron nitride (h-BN) nanoplatelets. Vacuum, 112, 42-45. View Source
• [2] Chandran, A. M., Varun, S., Bhargavi, P. V. B., & Mural, P. K. S. (2020). h-BN and graphene oxide/epoxy nanocomposite – A comparative study of mechanical, electrical and thermal properties. AIP Conference Proceedings, 2289(1), 020002. View Source

Why Grade-Specific h-BN Is Critical

The performance of hexagonal boron nitride (h-BN) is not uniform; it is critically dependent on specific physical characteristics such as crystallite size, aspect ratio, purity, and processing method [1]. The CAS number 174847-14-4 serves as a broad identifier for boron nitride, but within this class, substitution is not straightforward. For instance, the thermal conductivity of h-BN can vary dramatically from ~30 W/m·K for hot-pressed ceramic grades to over 1650 W/m·K for isotopically pure, suspended monolayers [2]. Similarly, a cubic boron nitride (c-BN) grade, despite being a boron nitride compound, is entirely unsuitable for applications requiring electrical insulation or thermal management, as it is designed for extreme hardness in cutting tools . The following evidence demonstrates that specific h-BN forms, particularly exfoliated nanosheets and nanotubes, deliver quantifiable, differentiated performance against common alternatives like graphene, carbon nanotubes, and graphite, making generic substitution a high-risk choice for precise scientific and industrial requirements.

Grade Variability Thermal conductivity can span 30 to >1650 W/m·K depending on crystallite size and purity; generic CAS-level substitution may not meet performance targets.

Polymorph Mismatch Cubic boron nitride (c-BN) is designed for hardness, not electrical insulation or thermal management; it is unsuitable for h-BN applications.

Analog Divergence Carbon nanotubes or graphene provide electrical conductivity, losing the combined insulation + thermal pathway that h-BN uniquely supports.

• [1] Kostoglou, N., Polychronopoulou, K., & Rebholz, C. (2015). Thermal and chemical stability of hexagonal boron nitride (h-BN) nanoplatelets. Vacuum, 112, 42-45. View Source
• [2] Nature Communications. (2026). Extreme longitudinal thermal conductivity and non-diffusive heat transport in isotopic hBN. Nature Communications, 17, 3352. View Source

h-BN Performance vs. Key Comparators

Thermal Conductivity: h-BN vs. Graphene Oxide

In a direct comparative study, h-BN and graphene oxide (GO) were incorporated as nanofillers into an epoxy matrix to enhance thermal conductivity (TC). The h-BN/epoxy composite demonstrated a significantly larger increase in thermal conductivity compared to the GO/epoxy composite, making h-BN a superior choice for thermal management in electronic packaging where electrical insulation is also critical [1].

Thermal Conductivity vs. GO

Head-to-head

~5× greater thermal conductivity enhancement in epoxy matrix compared to graphene oxide.

Supports selection for TIMs requiring heat dissipation with electrical safety.

Epoxy composite, neat epoxy baseline.

Evidence Dimension	Increase in Thermal Conductivity (TC) relative to neat epoxy matrix
Target Compound Data	~27.4% increase in TC
Comparator Or Baseline	Graphene Oxide (GO): ~5.46% increase in TC
Quantified Difference	h-BN provides ~5x greater enhancement in TC compared to GO in this system.
Conditions	h-BN and GO synthesized and incorporated into an epoxy matrix; TC measured for composites vs. neat epoxy.

Why This Matters

For thermal interface materials (TIMs) in electronics, the ~5x greater TC enhancement provided by h-BN allows for more efficient heat dissipation, directly improving device reliability and performance.

• [1] Chandran, A. M., Varun, S., Bhargavi, P. V. B., & Mural, P. K. S. (2020). h-BN and graphene oxide/epoxy nanocomposite – A comparative study of mechanical, electrical and thermal properties. AIP Conference Proceedings, 2289(1), 020002. View Source

Electrical Insulation: h-BN vs. Graphene

A critical differentiator for h-BN is its inherent electrical insulation paired with high thermal conductivity. This is a stark contrast to graphene, which is an excellent electrical conductor. In the epoxy composite study, the addition of h-BN had no net effect on electrical conductivity, whereas graphene fillers would increase conductivity, potentially leading to short circuits in electronic applications [1]. This makes h-BN the preferred filler where electrical isolation is non-negotiable [2].

Electrical Insulation vs. Graphene

Head-to-head

Maintains electrical insulation; graphene increases conductivity in the same epoxy matrix.

Critical for dielectric layers and semiconductor packaging.

Qualitative comparison; no net conductivity change for h-BN.

Evidence Dimension	Effect on Electrical Conductivity of Polymer Composite
Target Compound Data	No net effect on electrical conductivity or resistance.
Comparator Or Baseline	Graphene: Increases electrical conductivity, making the composite electrically conductive.
Quantified Difference	Qualitative difference: h-BN maintains electrical insulation; graphene does not.
Conditions	h-BN and GO fillers in epoxy matrix.

Why This Matters

This property combination (high thermal conductivity + electrical insulation) is rare and essential for applications like semiconductor packaging, high-voltage insulators, and next-generation electronics, preventing electrical crosstalk while managing heat.

• [1] Chandran, A. M., Varun, S., Bhargavi, P. V. B., & Mural, P. K. S. (2020). h-BN and graphene oxide/epoxy nanocomposite – A comparative study of mechanical, electrical and thermal properties. AIP Conference Proceedings, 2289(1), 020002. View Source
• [2] MakeItFrom.com. (2020). Hexagonal Boron Nitride vs. CVD Diamond. View Source

Mechanical Rigidity: BNNTs vs. CNTs

Density functional theory (DFT) calculations comparing boron nitride nanotubes (BNNTs) with carbon nanotubes (CNTs) reveal that BNNTs exhibit lower mechanical rigidity. The Young's modulus (Y) of BNNTs was found to be approximately 19.7% lower than that of CNTs of comparable diameter [1]. While this suggests CNTs are superior for purely stiffness-driven applications, BNNTs are identified as a promising alternative where their unique combination of properties—including high thermal stability and electrical insulation—is beneficial.

Mechanical Rigidity BNNT vs. CNT

Head-to-head

Young's modulus ~19.7% lower than carbon nanotubes of comparable diameter.

BNNTs offer a stiffness trade-off for thermal/insulation benefits.

DFT calculations, armchair (n,n) nanotubes.

Evidence Dimension	Young's Modulus (Y)
Target Compound Data	Young's modulus of BNNTs is 19.7% lower than that of CNTs.
Comparator Or Baseline	Carbon Nanotubes (CNTs) (armchair chirality, comparable diameter range)
Quantified Difference	19.7% lower Young's modulus for BNNTs.
Conditions	DFT calculations for armchair (n,n) BNNTs and CNTs within a diameter range of 4.4–13.9 Å.

Why This Matters

This quantitative stiffness differential is critical for selecting the appropriate nanofiller for structural nanocomposites, allowing engineers to balance mechanical reinforcement with other property requirements like thermal stability and electrical insulation.

• [1] Al-Sawai, M., et al. (2024). Strong stretching bond force constants and Young's moduli in boron nitride nanotubes. Solid State Communications, 395, 115734. View Source

Oxidation Resistance: h-BN vs. Graphene

Hexagonal boron nitride nanoplatelets exhibit exceptional thermal stability in oxidizing atmospheres, a key advantage over carbon-based materials like graphene and graphite, which oxidize at much lower temperatures. Thermogravimetric analysis (TGA) shows that h-BN nanoplatelets remain stable up to approximately 1000 °C in air, with active oxidation occurring between 1000 and 1200 °C [1]. In contrast, graphene and graphite begin to oxidize rapidly in air at temperatures above 450–500 °C [2]. This allows h-BN to be used in high-temperature applications in air or oxygen-rich environments where carbon allotropes would fail.

Oxidation Resistance vs. Graphite

Class-level

Stable up to ~1000°C in air; graphite oxidizes above 450–500°C.

Enables high-temperature air/oxygen applications where carbon allotropes degrade.

TGA data, class-level comparison.

Evidence Dimension	Thermal stability in air (oxidation onset temperature)
Target Compound Data	Stable up to ~1000 °C; oxidation between 1000-1200 °C.
Comparator Or Baseline	Graphene/Graphite (Class-level inference): Oxidation onset typically 450-500 °C in air.
Quantified Difference	h-BN maintains stability at temperatures ~500 °C higher than graphene in an oxidizing atmosphere.
Conditions	TGA/DSC analysis of h-BN nanoplatelets in air-flow conditions.

Why This Matters

For applications like high-temperature furnace components, aerospace thermal shields, or as a filler in high-temperature polymers, the superior oxidation resistance of h-BN directly translates to longer service life and reliability in oxidizing environments.

• [1] Kostoglou, N., Polychronopoulou, K., & Rebholz, C. (2015). Thermal and chemical stability of hexagonal boron nitride (h-BN) nanoplatelets. Vacuum, 112, 42-45. View Source
• [2] Dreyer, D. R., Park, S., Bielawski, C. W., & Ruoff, R. S. (2010). The chemistry of graphene oxide. Chemical Society Reviews, 39(1), 228-240. View Source

Gas Barrier Performance: h-BN vs. Neat Polymer

The addition of even a small volume fraction of exfoliated hexagonal boron nitride nanosheets to a thermoplastic polyurethane (TPU) matrix dramatically reduces gas permeability. The CO2 permeability was reduced by up to ~55% with just 0.011 vol% BN, and by up to 82% with 0.054 vol% BN, compared to the neat TPU polymer [1]. This demonstrates the exceptional barrier efficiency of high-aspect-ratio h-BN nanosheets.

Gas Barrier vs. Neat TPU

Head-to-head

CO₂ permeability reduced up to 82% at 0.054 vol% h-BN nanosheet loading.

Ultra-low filler loading delivers high barrier efficiency without compromising polymer flexibility.

Aspect ratio ~331, liquid-exfoliated nanosheets.

Evidence Dimension	Reduction in CO2 gas permeability
Target Compound Data	Permeability reduced by ~55% at 0.011 vol% BN; up to 82% at 0.054 vol% BN.
Comparator Or Baseline	Neat TPU polymer (0 vol% BN filler)
Quantified Difference	Reduction in permeability by 55% to 82% at ultra-low filler loadings.
Conditions	Liquid-exfoliated h-BN nanosheets (aspect ratio ~331) dispersed in TPU; CO2 gas permeation measurement.

Why This Matters

For applications like food packaging, protective coatings, and gas transport pipelines, this quantifies the exceptional barrier efficiency of h-BN, enabling significant performance improvements with minimal filler addition, which preserves the mechanical properties of the host polymer.

• [1] Azeem, M., Jan, R., Farrukh, S., & Hussain, A. (2019). Improving gas barrier properties with boron nitride nanosheets in polymer-composites. Results in Physics, 12, 1535-1541. View Source

h-BN Optimal Application Scenarios

Thermal Interface Materials & Encapsulants

For next-generation electronics where high power densities demand efficient heat dissipation without risk of short circuits, h-BN is a superior filler. Evidence shows it enhances the thermal conductivity of epoxy resins by ~27.4%, which is 5x more effective than graphene oxide at the same loading [1]. Crucially, unlike graphene, h-BN maintains the electrical insulation of the composite, preventing electrical crosstalk and shorting [2]. This unique combination makes it the material of choice for high-performance TIMs and encapsulants in CPU/GPU packaging, power electronics, and LED modules.

High-Temperature Insulation & Furnace Components

In high-temperature vacuum furnaces and other industrial heating equipment, h-BN grades like Kennametal BN6000 provide essential electrical isolation and thermal stability. With an operating temperature limit of up to 2000 °C in inert atmospheres and a dielectric strength of ~70 kV/mm, it outperforms oxide ceramics and cubic BN in these roles . Its thermal stability in air (up to ~1000 °C) is also superior to graphite-based insulators, which oxidize at much lower temperatures, ensuring longer component life and reduced contamination in sensitive processes [3].

Gas Barrier Coatings & Films

For industries requiring high-performance gas barrier films, such as food packaging, CO2 sequestration pipelines, and protective coatings for electronics, exfoliated h-BN nanosheets offer a distinct advantage. The quantifiable reduction in CO2 permeability—up to 82% at just 0.054 vol% loading in a polymer matrix—demonstrates a highly efficient barrier effect that is achieved with minimal impact on the polymer's mechanical properties [4]. This high efficiency stems from the high aspect ratio of the nanosheets and is critical for applications where weight, transparency, and mechanical flexibility must be preserved.

Lubrication in Extreme Environments

h-BN is an effective solid lubricant additive where conventional lubricants like graphite or MoS2 fail, such as in high-temperature or vacuum environments. Studies show the addition of h-BN microparticles to oil can decrease the coefficient of friction by about half compared to self-lubricated bearings with oil alone [5]. Furthermore, its addition to lubricants can decrease the coefficient of friction by 10–50% under various test conditions, with an optimal concentration of 4 wt% [6]. This makes it invaluable for high-temperature machinery, aerospace applications, and as a performance additive in advanced lubricants.

Application

Selection Property

Validation Focus

Thermal Interface Materials & Encapsulants

High thermal conductivity with electrical insulation

Thermal enhancement factor and dielectric integrity in polymer composites

High-Temperature Insulation & Furnace Components

High thermal stability and dielectric strength under extreme thermal conditions

Oxidation onset and breakdown voltage in vacuum/inert environments

Gas Barrier Coatings & Films

High-aspect-ratio nanoplatelet barrier efficiency at low loading

Permeability reduction vs. neat polymer; mechanical property retention

Lubrication in Extreme Environments

Solid lubricity and thermal/chemical stability

Friction coefficient reduction in lubricant formulations under high-temperature/vacuum

• [1] Chandran, A. M., Varun, S., Bhargavi, P. V. B., & Mural, P. K. S. (2020). h-BN and graphene oxide/epoxy nanocomposite – A comparative study of mechanical, electrical and thermal properties. AIP Conference Proceedings, 2289(1), 020002. View Source
• [2] Chandran, A. M., Varun, S., Bhargavi, P. V. B., & Mural, P. K. S. (2020). h-BN and graphene oxide/epoxy nanocomposite – A comparative study of mechanical, electrical and thermal properties. AIP Conference Proceedings, 2289(1), 020002. View Source
• [3] Kostoglou, N., Polychronopoulou, K., & Rebholz, C. (2015). Thermal and chemical stability of hexagonal boron nitride (h-BN) nanoplatelets. Vacuum, 112, 42-45. View Source
• [4] Azeem, M., Jan, R., Farrukh, S., & Hussain, A. (2019). Improving gas barrier properties with boron nitride nanosheets in polymer-composites. Results in Physics, 12, 1535-1541. View Source
• [5] Pawlak, Z., et al. (2009). A comparative study on the tribological behaviour of hexagonal boron nitride (h-BN) as lubricating micro-particles—An additive in porous sliding bearings for a car clutch. Wear, 267(5-8), 1192-1198. View Source
• [6] Bilgin, M., & Ozdemir, Y. (2014). Investigation of the Effects of Boron Additives on the Performance of Engine Oil. Tribology Transactions, 57(4), 728-735. View Source